Cas no 165739-64-0 (2-Chloro Loratadine)

• Product name: 2-Chloro Loratadine
• CAS No: 165739-64-0
• MF: C₂₂H₂₂Cl₂N₂O₂
• MW: 417.328283786774
• CID: 4743462

2-Chloro Loratadine Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(5,13-dichloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)pipe
• Ethyl 4-(2,8-dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecar
• 2-Chloro Loratadine
• Ethyl 4-(2,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate

• Inchi： 1S/C22H22Cl2N2O2/c1-2-28-22(27)26-11-9-14(10-12-26)20-18-7-6-17(23)13-16(18)4-3-15-5-8-19(24)25-21(15)20/h5-8,13H,2-4,9-12H2,1H3
• InChI Key： VPOORTOQZRUGCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC=C(N=C1/C/2=C1/CCN(C(=O)OCC)CC/1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 601
• Topological Polar Surface Area: 42.4
• XLogP3: 6.2

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 554.6±50.0 °C(Predicted)
• pka: -0.33±0.20(Predicted)